Cas no 16621-40-2 (1-(ethylsulfanyl)propane-2-thiol)

1-(ethylsulfanyl)propane-2-thiol structure
16621-40-2 structure
Product Name:1-(ethylsulfanyl)propane-2-thiol
CAS No:16621-40-2
MF:C5H12S2
MW:136.278779029846
CID:6192780
PubChem ID:10630545
Update Time:2024-01-11

1-(ethylsulfanyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(ethylsulfanyl)propane-2-thiol
    • SCHEMBL11570715
    • EN300-1288668
    • 16621-40-2
    • Inchi: 1S/C5H12S2/c1-3-7-4-5(2)6/h5-6H,3-4H2,1-2H3
    • InChI Key: PYUNQQXZACTJIY-UHFFFAOYSA-N
    • SMILES: S(CC)CC(C)S

Computed Properties

  • Exact Mass: 136.03804273g/mol
  • Monoisotopic Mass: 136.03804273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 37.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

1-(ethylsulfanyl)propane-2-thiol Pricemore >>

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